Cas no 955597-07-6 (N-(4-methanesulfonylphenyl)-2-4-(propane-2-sulfonyl)phenylacetamide)

• Product Name: N-(4-methanesulfonylphenyl)-2-4-(propane-2-sulfonyl)phenylacetamide
• CAS No: 955597-07-6
• MF: C₁₈H₂₁NO₅S₂
• MW: 395.493042707443
• CID: 5910778
• PubChem ID: 16838397
• Update Time: 2025-10-30

N-(4-methanesulfonylphenyl)-2-4-(propane-2-sulfonyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, 4-[(1-methylethyl)sulfonyl]-N-[4-(methylsulfonyl)phenyl]-
• AKOS024638474
• N-(4-methylsulfonylphenyl)-2-(4-propan-2-ylsulfonylphenyl)acetamide
• N-(4-methanesulfonylphenyl)-2-[4-(propane-2-sulfonyl)phenyl]acetamide
• CCG-355681
• 2-(4-(isopropylsulfonyl)phenyl)-N-(4-(methylsulfonyl)phenyl)acetamide
• 955597-07-6
• F2314-0536
• N-(4-methanesulfonylphenyl)-2-4-(propane-2-sulfonyl)phenylacetamide

• Inchi： 1S/C18H21NO5S2/c1-13(2)26(23,24)17-8-4-14(5-9-17)12-18(20)19-15-6-10-16(11-7-15)25(3,21)22/h4-11,13H,12H2,1-3H3,(H,19,20)
• InChI Key： TYUYKFXWPVODKJ-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=CC=C(S(C)(=O)=O)C=C2)=O)=CC=C(S(C(C)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 395.08611512g/mol
• Monoisotopic Mass: 395.08611512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.317±0.06 g/cm3(Predicted)
• Boiling Point: 692.5±55.0 °C(Predicted)
• pka: 12.94±0.70(Predicted)

Additional information on N-(4-methanesulfonylphenyl)-2-4-(propane-2-sulfonyl)phenylacetamide

Comprehensive Overview of N-(4-methanesulfonylphenyl)-2-4-(propane-2-sulfonyl)phenylacetamide (CAS No. 955597-07-6)

The compound N-(4-methanesulfonylphenyl)-2-4-(propane-2-sulfonyl)phenylacetamide (CAS No. 955597-07-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide-based derivative is characterized by its unique structural features, including a methanesulfonyl group and a propane-2-sulfonyl moiety, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a potential inhibitor or modulator in various biological pathways.

In recent years, the demand for sulfonamide derivatives has surged due to their versatility in medicinal chemistry. The N-(4-methanesulfonylphenyl)-2-4-(propane-2-sulfonyl)phenylacetamide structure is often explored for its potential anti-inflammatory and enzyme-inhibiting properties. This aligns with current trends in precision medicine, where targeted therapies are prioritized. The compound's CAS No. 955597-07-6 is frequently searched in academic databases, reflecting its relevance in ongoing studies.

One of the key advantages of N-(4-methanesulfonylphenyl)-2-4-(propane-2-sulfonyl)phenylacetamide lies in its synthetic accessibility and stability under various conditions. Chemists have optimized protocols for its preparation, ensuring high yields and purity. The presence of both methanesulfonyl and propane-2-sulfonyl groups enhances its solubility in organic solvents, making it suitable for further derivatization. This adaptability is crucial for researchers working on structure-activity relationship (SAR) studies.

The compound's potential applications extend to areas such as kinase inhibition and signal transduction modulation, which are hot topics in cancer research. Given the rising interest in personalized medicine, CAS No. 955597-07-6 is often discussed in forums and scientific communities exploring novel therapeutic agents. Its mechanism of action, though not fully elucidated, is hypothesized to involve interactions with specific protein domains, making it a candidate for further preclinical evaluation.

From a commercial perspective, N-(4-methanesulfonylphenyl)-2-4-(propane-2-sulfonyl)phenylacetamide is available through specialized chemical suppliers, catering to academic and industrial laboratories. Its CAS No. 955597-07-6 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. The compound's purity and analytical data are critical for reproducibility in research, a factor emphasized by recent advancements in quality control standards.

Environmental and safety considerations are also paramount when handling sulfonamide derivatives. While N-(4-methanesulfonylphenyl)-2-4-(propane-2-sulfonyl)phenylacetamide is not classified as hazardous, proper laboratory practices must be followed to minimize exposure. This aligns with the broader industry shift toward sustainable and safe chemical usage, a topic frequently searched by professionals in the field.

In summary, N-(4-methanesulfonylphenyl)-2-4-(propane-2-sulfonyl)phenylacetamide (CAS No. 955597-07-6) represents a promising scaffold in modern drug discovery. Its structural complexity and functional groups make it a valuable tool for researchers aiming to develop next-generation therapeutics. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative biomedical research.